Cas no 1234994-82-1 (6-(cycloheptylamino)-3-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-(cycloheptylamino)-3-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 1234994-82-1
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5558058
• Update Time: 2025-08-04

6-(cycloheptylamino)-3-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(cycloheptylamino)-3-methyl-
• 6-(Cycloheptylamino)-3-methylpyrimidine-2,4(1H,3H)-dione
• 6-(cycloheptylamino)-3-methylpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C12H19N3O2/c1-15-11(16)8-10(14-12(15)17)13-9-6-4-2-3-5-7-9/h8-9,13H,2-7H2,1H3,(H,14,17)
• InChI Key： XIFUPCCRJOLWCQ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(NC2CCCCCC2)=CC(=O)N1C

Additional information on 6-(cycloheptylamino)-3-methylpyrimidine-2,4(1H,3H)-dione

Comprehensive Overview of 6-(cycloheptylamino)-3-methylpyrimidine-2,4(1H,3H)-dione (CAS No. 1234994-82-1): Properties, Applications, and Research Insights

In the realm of heterocyclic chemistry, 6-(cycloheptylamino)-3-methylpyrimidine-2,4(1H,3H)-dione (CAS No. 1234994-82-1) stands out as a structurally intriguing compound with potential applications in pharmaceuticals and agrochemicals. This pyrimidine derivative, characterized by its cycloheptylamino substituent and methylpyrimidine-dione core, has garnered attention for its unique physicochemical properties and biological relevance. Researchers and industry professionals frequently search for terms like "pyrimidine derivatives synthesis," "CAS 1234994-82-1 applications," and "6-(cycloheptylamino)-3-methylpyrimidine solubility," reflecting growing interest in its utility.

The molecular structure of 6-(cycloheptylamino)-3-methylpyrimidine-2,4(1H,3H)-dione features a pyrimidine-2,4-dione scaffold, a motif prevalent in nucleic acid bases and drug molecules. The incorporation of a cycloheptyl ring introduces steric bulk and lipophilicity, which can influence binding affinity and metabolic stability—a hot topic in drug design discussions. Recent trends in AI-driven molecular modeling and "fragment-based drug discovery" highlight the compound's potential as a building block for targeted therapies, particularly in oncology and antiviral research.

From a synthetic perspective, CAS 1234994-82-1 is often explored via nucleophilic substitution reactions or transition-metal-catalyzed couplings. Laboratories optimizing "green chemistry protocols" for pyrimidine synthesis may find this compound valuable due to its moderate reactivity and functional group compatibility. Analytical techniques such as HPLC purity analysis and NMR spectroscopy are critical for characterizing this material, addressing common queries like "how to validate 6-(cycloheptylamino)-3-methylpyrimidine purity."

Beyond pharmaceuticals, 6-(cycloheptylamino)-3-methylpyrimidine-2,4(1H,3H)-dione has implications in material science. Its planar aromatic system and hydrogen-bonding capacity make it a candidate for designing organic semiconductors or supramolecular assemblies—areas trending in renewable energy and nanotechnology forums. Environmental considerations also drive searches for "biodegradable pyrimidine compounds," positioning this derivative as a subject of sustainable chemistry research.

In summary, 6-(cycloheptylamino)-3-methylpyrimidine-2,4(1H,3H)-dione (CAS No. 1234994-82-1) exemplifies the intersection of structural versatility and applied science. Its relevance to drug discovery, material innovation, and green chemistry ensures continued exploration, aligning with industry demands for novel, functionalized heterocycles. Future studies may focus on its structure-activity relationships or scalable production methods—key themes in contemporary chemical literature.